2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid
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Description
2-(1-Ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid (CAS: 1823626-24-9) is a heterocyclic compound featuring a pyrazole ring substituted with an ethyl group at the N1 position, fused to an oxolane (tetrahydrofuran) ring bearing a carboxylic acid group at the 3-position. Its molecular formula is C₁₀H₁₄N₂O₃, with a molecular weight of 210.23 g/mol .
Properties
Molecular Formula |
C10H14N2O3 |
|---|---|
Molecular Weight |
210.23 g/mol |
IUPAC Name |
2-(2-ethylpyrazol-3-yl)oxolane-3-carboxylic acid |
InChI |
InChI=1S/C10H14N2O3/c1-2-12-8(3-5-11-12)9-7(10(13)14)4-6-15-9/h3,5,7,9H,2,4,6H2,1H3,(H,13,14) |
InChI Key |
HMMUWSZAQXKHAS-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C(=CC=N1)C2C(CCO2)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid typically involves the formation of the pyrazole ring followed by the introduction of the oxolane ring. One common method includes the condensation of 1-ethyl-1H-pyrazole with an appropriate oxolane precursor under acidic or basic conditions. The reaction conditions often involve the use of solvents such as tetrahydrofuran and catalysts to facilitate the cyclization process .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process .
Chemical Reactions Analysis
Types of Reactions
2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxo derivatives.
Reduction: Reduction reactions can yield reduced forms of the pyrazole or oxolane rings.
Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the pyrazole or oxolane rings.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various electrophiles or nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while substitution reactions can produce a variety of functionalized pyrazole or oxolane derivatives .
Scientific Research Applications
2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.
Biology: The compound is studied for its potential biological activities, including antibacterial and antifungal properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Mechanism of Action
The mechanism of action of 2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .
Comparison with Similar Compounds
Structural Analogs and Physicochemical Properties
The following table summarizes key structural analogs and their properties:
Key Observations:
- Heterocycle Influence : Replacing the oxolane ring with an oxazole (aromatic) increases planarity and may enhance π-π stacking interactions, as seen in the oxazole analog (221.22 g/mol) . Conversely, the oxolane ring in the target compound introduces conformational flexibility, which could improve solubility .
- Substituent Effects : The ethyl group on the pyrazole (target compound) balances steric bulk and lipophilicity. In contrast, the 4-fluorophenyl substituent in the fluorophenyl analog (292.27 g/mol) enhances electronegativity and metabolic stability, a common strategy in medicinal chemistry .
- Functional Group Additions: The sulfone-containing thiolan analog (261.26 g/mol) demonstrates how non-carbon heteroatoms (sulfur, oxygen) can modulate electronic properties and binding affinity .
Biological Activity
2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid, also known by its CAS number 1823626-24-9, is a chiral compound with a unique structure that includes both a pyrazole moiety and an oxolane ring. This compound has garnered attention in medicinal chemistry due to its potential biological activities and applications in various therapeutic areas.
- Molecular Formula : C₁₀H₁₄N₂O₃
- Molecular Weight : 210.23 g/mol
- CAS Number : 1823626-24-9
| Property | Value |
|---|---|
| Molecular Formula | C₁₀H₁₄N₂O₃ |
| Molecular Weight | 210.23 g/mol |
| Structure | Structure |
The biological activity of 2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors. The compound can modulate enzymatic activity, influencing various biochemical pathways such as signal transduction and metabolic regulation.
Interaction with Enzymes
Research has indicated that compounds with similar structures can act as inhibitors for key enzymes involved in disease processes. For instance, the pyrazole ring has been associated with inhibition of BACE1, an enzyme linked to Alzheimer's disease, suggesting that derivatives of this compound may exhibit neuroprotective effects .
Antiproliferative Effects
A study highlighted the antiproliferative effects of pyrazole derivatives on various cancer cell lines, including A549 (lung), MCF-7 (breast), and HCT-116 (colon). The compound demonstrated significant activity, leading to cell cycle arrest at the G2/M phase and inducing apoptosis through modulation of Bcl-2 and Bax gene expression .
In Vivo Studies
In vivo studies have shown that similar pyrazole compounds can effectively penetrate the central nervous system (CNS) and reduce amyloid-beta levels in mouse models, indicating potential applications in treating neurodegenerative diseases .
Case Studies
- BACE1 Inhibition : A specific analog of 2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid was tested for its ability to inhibit BACE1. Results indicated a dose-dependent reduction in amyloid-beta levels in the brain, with significant efficacy observed at higher doses .
- Cancer Cell Line Testing : Another study evaluated the compound's effects on multiple cancer cell lines. The results showed IC50 values ranging from 1.48 μM to 4.22 μM across different cell types, demonstrating its potential as an anticancer agent .
Comparative Analysis
To better understand the biological activity of 2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid, it is essential to compare it with other similar compounds:
| Compound Name | Target Enzyme | IC50 (μM) | Biological Activity |
|---|---|---|---|
| 2-(1-Ethyl-1H-pyrazol-5-yl)oxolane | BACE1 | 13.9 | Neuroprotective effects |
| Pyrazole Derivative A | CYP2D6 | 0.36 | Potential drug-drug interaction risk |
| Amino-Pyrazoles | Various | <6 | Anticancer activity |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
